Cas no 13479-36-2 (Pregn-4-en-18-al,11,21-dihydroxy-3,20-dioxo-, (11b,17a)- (9CI))

• Product Name: Pregn-4-en-18-al,11,21-dihydroxy-3,20-dioxo-, (11b,17a)- (9CI)
• CAS No: 13479-36-2
• MF: C₂₁H₂₈O₅
• MW: 360.444026947021
• CID: 171067
• PubChem ID: 54203300
• Update Time: 2025-04-19

Pregn-4-en-18-al,11,21-dihydroxy-3,20-dioxo-, (11b,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-18-al,11,21-dihydroxy-3,20-dioxo-, (11b,17a)- (9CI)
• (8S,9S,10R,11S,13R,14S,17R)-11-hydroxy-17-(2-hydroxyacetyl)-10-methyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-13-carbaldehyde
• 17α-Aldosterone
• 17-ISOALDOSTERONE
• DTXSID00709743
• Pregn-4-en-18-al,11,21-dihydroxy-3,20-dioxo-,(11b,17a)-(9ci)
• 13479-36-2

• Inchi： 1S/C21H28O5/c1-20-7-6-13(24)8-12(20)2-3-14-15-4-5-16(18(26)10-22)21(15,11-23)9-17(25)19(14)20/h8,11,14-17,19,22,25H,2-7,9-10H2,1H3/t14-,15-,16-,17-,19+,20-,21+/m0/s1
• InChI Key： PQSUYGKTWSAVDQ-CWZKNBAESA-N
• SMILES： O[C@H]1C[C@]2(C=O)[C@H](C(CO)=O)CC[C@H]2[C@@H]2CCC3=CC(CC[C@]3(C)[C@H]21)=O

Computed Properties

• Exact Mass: 380.21996
• Monoisotopic Mass: 360.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 107.22